(oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate

• IUPAC Name: oxan-2-ylmethyl N-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]carbamate
• InChI: InChI=1S/C17H22N4O3/c1-21-11-14(10-20-21)16-13(5-4-7-18-16)9-19-17(22)24-12-15-6-2-3-8-23-15/h4-5,7,10-11,15H,2-3,6,8-9,12H2,1H3,(H,19,22)
• InChI Key: PHKITYYXVNXRGE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=C(C=CC=N2)CNC(=O)OCC3CCCCO3
• Molecular Formula: C17H22N4O3
• Molecular Weight: 330.4 g/mol

Description

(Oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate, also known as OXN-MPP, is a synthetic compound that has recently been studied for its potential applications in scientific research. OXN-MPP is a small molecule that has been found to possess a variety of biochemical and physiological effects, and has also been used as a tool in laboratory experiments.

Scientific Research Applications

(oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate has been studied for its potential applications in scientific research. It has been used as a tool to study the effects of various drugs on the body, as well as to study the biochemical and physiological mechanisms of action of those drugs. (oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate has been used in laboratory experiments to study the effects of various drugs on the body, as well as to study the biochemical and physiological mechanisms of action of those drugs.

Mechanism of Action

The exact mechanism of action of (oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate is not yet fully understood. However, it is believed that (oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate may act as an agonist at certain receptors in the body, as well as an inhibitor of certain enzymes. It is also thought that (oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate may interact with certain proteins in the body, which could lead to changes in the activity of those proteins.
Biochemical and Physiological Effects
(oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate has been found to have a variety of biochemical and physiological effects. It has been found to act as an agonist at certain receptors in the body, as well as an inhibitor of certain enzymes. It has also been found to interact with proteins in the body, which could lead to changes in the activity of those proteins. Additionally, (oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate has been found to have anti-inflammatory and analgesic effects, as well as to have the potential to modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the advantages of using (oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate in laboratory experiments is that it is a small molecule, which makes it easier to handle and manipulate. Additionally, (oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate has been found to have a variety of biochemical and physiological effects, which makes it a useful tool for studying the effects of various drugs on the body. However, there are some limitations to using (oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate in laboratory experiments. For example, the exact mechanism of action of (oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate is not yet fully understood, which can make it difficult to interpret the results of experiments. Additionally, the effects of (oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate on the body may be different depending on the dose and duration of treatment, which can make it difficult to accurately predict the effects of the compound in laboratory experiments.

Future Directions

There are a variety of potential future directions for research on (oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate. For example, further research could be conducted to better understand the exact mechanism of action of (oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate, as well as to study the effects of different doses and durations of treatment. Additionally, further research could be conducted to study the effects of (oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate on the immune system, as well as to study the potential therapeutic applications of the compound. Finally, further research could be conducted to study the potential interactions of (oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate with other drugs and compounds, as well as to study the potential adverse effects of the compound.

Synthesis Methods

(oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate is synthesized through a two-step process. The first step involves the reaction of 4-(2-oxan-2-ylmethyl)-1H-pyrazole-4-carboxylic acid with 4-methylpyridine-3-carboxylic acid in the presence of anhydrous sodium acetate and acetic acid. This reaction yields the intermediate compound 4-(2-oxan-2-ylmethyl)-1H-pyrazole-4-carboxylate. The second step involves the reaction of the intermediate compound with N-methyl-3-pyridylmethylcarbamate to form (oxan-2-yl)methyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate.